Cas no 1261897-14-6 (3-(3-chloro-4-hydroxyphenyl)benzonitrile)
1261897-14-6 structure
Product Name:3-(3-chloro-4-hydroxyphenyl)benzonitrile
CAS No:1261897-14-6
MF:C13H8ClNO
MW:229.661722183228
MDL:MFCD18315448
CID:1219095
PubChem ID:53221187
Update Time:2025-04-20
3-(3-chloro-4-hydroxyphenyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chloro-4-hydroxyphenyl)benzonitrile
- MFCD18315448
- 3'-Chloro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile
- 2-Chloro-4-(3-cyanophenyl)phenol, 95%
- 1261897-14-6
- DTXSID70685848
- 2-CHLORO-4-(3-CYANOPHENYL)PHENOL
- AKOS017557835
-
- MDL: MFCD18315448
- Inchi: 1S/C13H8ClNO/c14-12-7-11(4-5-13(12)16)10-3-1-2-9(6-10)8-15/h1-7,16H
- InChI Key: KGIGYOVKKMMLFT-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1C=CC=C(C#N)C=1)O
Computed Properties
- Exact Mass: 229.0294416g/mol
- Monoisotopic Mass: 229.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 44Ų
3-(3-chloro-4-hydroxyphenyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB321633-5 g |
2-Chloro-4-(3-cyanophenyl)phenol, 95%; . |
1261897-14-6 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB321633-5g |
2-Chloro-4-(3-cyanophenyl)phenol, 95%; . |
1261897-14-6 | 95% | 5g |
€1159.00 | 2025-03-19 |
3-(3-chloro-4-hydroxyphenyl)benzonitrile Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
1261897-14-6 (3-(3-chloro-4-hydroxyphenyl)benzonitrile) Related Products
- 2315-81-3(3-Chloro-4-hydroxybenzonitrile)
- 92-04-6(3-chloro-1,1'-biphenyl-4-ol)
- 53890-78-1([1,1'-Biphenyl]-4-ol,3,3'-dichloro-)
- 1261892-10-7(2-chloro-5-(4-chloro-3-hydroxyphenyl)benzonitrile)
- 1891-95-8(3,5-dichloro-4-hydroxy-benzonitrile)
- 173900-45-3(3-chloro-4-hydroxy-5-methylbenzonitrile)
- 51748-01-7(4-Chloro-3-hydroxybenzonitrile)
- 1262002-34-5(2-chloro-4-(3-chloro-5-methylphenyl)phenol)
- 1261897-17-9(2-chloro-4-(3,5-dimethylphenyl)phenol)
- 1261956-19-7(2-chloro-4-(4-methylphenyl)phenol)
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